Cas no 3622-64-8 ((hexan-2-ylideneamino)urea)

• Product Name: (hexan-2-ylideneamino)urea
• CAS No: 3622-64-8
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 921140
• PubChem ID: 6152474
• Update Time: 2025-04-19

(hexan-2-ylideneamino)urea Chemical and Physical Properties

Names and Identifiers

• (hexan-2-ylideneamino)urea
• (E)-Hexan-2-one oxime
• 2-Hexanone oxime, syn+anti
• 2-Hexanon-semicarbazon
• Einecs 226-
• hexan-2-one oxime
• hexan-2-one semicarbazone
• Hexan-2-on-oxim
• Hexan-2-onsemicarbazon
• Hexan-2-on-semicarbazon
• Hexanon-(2)-semicarbazon
• Hexan-oxim-(2)
• methyl butyl ketone oxime
• Methyl butyl ketoxime
• Methyl N-butyl ketone oxime
• Methyl n-butyl ketoxime
• Methylbutylketon-semicarbazon
• Methyl-butylketon-semicarbazon
• Methyl-butyl-ketoxim
• Nsc 73136
• NSC409563
• 3622-64-8
• NSC-409563
• 2-Hexanone, semicarbazone

• Inchi： 1S/C7H15N3O/c1-3-4-5-6(2)9-10-7(8)11/h3-5H2,1-2H3,(H3,8,10,11)/b9-6-
• InChI Key： HWOZJMWUVWDNOO-TWGQIWQCSA-N
• SMILES： O=C(N)N/N=C(/C)\CCCC

Computed Properties

• Exact Mass: 157.12165
• Monoisotopic Mass: 157.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48
• LogP: 2.31200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Semicarbazides